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Compound of Interest

Compound Name: 6-(Chloromethyl)phenanthridine
CAS No.: 40484-36-4
Cat. No.: B3024881

Get Quote

Executive Summary: The Scaffold & Its Strategic
Value

6-(Chloromethyl)phenanthridine is a specialized heterocyclic building block. Unlike its more
common analog, 6-chlorophenanthridine (CAS 15679-03-5), the chloromethyl variant (CAS
40484-36-4) possesses a highly reactive benzylic-like electrophilic center. This specific
reactivity makes it an indispensable intermediate for synthesizing phenanthridinium-based DNA
intercalators, fluorescent probes (similar to ethidium bromide), and poly(ADP-ribose)
polymerase (PARP) inhibitors.

Critical Distinction for Procurement:
o Target: 6-(Chloromethyl)phenanthridine (CAS 40484-36-4)

Used for alkylation/conjugation.

e Common Error: Confusing with 6-Chlorophenanthridine (CAS 15679-03-5)

Used for Suzuki couplings/nucleophilic aromatic substitution.
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Chemical Intelligence & Quality Criticality

To ensure reproducibility in downstream synthesis, the material must meet specific stability and

purity criteria. The chloromethyl group is susceptible to hydrolysis, leading to the formation of

the hydroxymethyl impurity, which terminates chain elongation in synthesis.

Physicaochemical Profile

Property Specification Critical Note
Verify CAS on every CoA;
CAS Number 40484-36-4 names are often truncated in

vendor databases.

Molecular Formula

MW: 227.69 g/mol

Darkening indicates oxidation

Appearance Off-white to yellow solid N
or photodecomposition.
Avoid protic solvents

Solubility DCM, Chloroform, DMSO (MeOH/EtOH) during storage
to prevent solvolysis.
Moisture Sensitive. Hydrolyzes
to 6-

Storage 2-8°C, Inert Gas (Ar/N2)

(hydroxymethyl)phenanthridine

Quality Assurance: The "Self-Validating" Protocol

Do not rely solely on vendor Certificates of Analysis (CoA). Upon receipt, execute the following

validation step to confirm the integrity of the chloromethyl "warhead.”

Protocol: 1H-NMR Purity Check
e Solvent: Dissolve ~5 mg in

(ensure solvent is dry/neutralized).

o Key Diagnostic Peak: Look for the singlet corresponding to the
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protons.
o Target:
ppm (Singlet, 2H).
o Impurity Flag: A shift toward

ppm often indicates the hydrolyzed alcohol (

).

o Action: If the alcohol impurity is

, recrystallize from anhydrous dichloromethane/hexane before use.

Commercial Supplier Landscape

The supply chain for 6-(Chloromethyl)phenanthridine is bifurcated into "Catalog Providers"
(re-packagers) and "Original Manufacturers” (bulk synthesis).

Supplier Tier Analysis
Recommended Typical Pack

Supplier Tier . Lead Time Use Case
Vendors Size

HTS, Initial SAR,
BLDpharm,

Tier 1: Validated Reference
Santa Cruz 100mg — 59 1-3 Days )
Catalog ) Standards. High
Biotech (SCBT) o
reliability.

Scale-up, Pilot

Tier 2: Dayang Chem, Plant. Requires
) 10g — 1kg 2—-4 Weeks .
Bulk/Custom Enamine batch-specific
validation.

] Sourcing hard-to-
Tier 3: MolPort, ] ) ]
Varies Varies find stock; trace
Aggregators eMolecules o
origin carefully.
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Strategic Sourcing Recommendation: For critical medicinal chemistry campaigns, prioritize
BLDpharm or SCBT for initial grams due to their established cold-chain logistics, which
preserves the moisture-sensitive chloromethyl group [1, 2]. For scale-up (>509), contract a
custom synthesis house like Dayang Chem, ensuring they provide a fresh HPLC trace to prove
absence of hydrolyzed byproducts [3].

Technical Application: Synthetic Utility

The primary utility of this scaffold lies in its ability to alkylate nucleophiles, creating
functionalized phenanthridinium salts. These salts are potent DNA intercalators.

Workflow: Synthesis of Phenanthridinium Probes

The following diagram illustrates the decision matrix and synthetic pathway for utilizing this
scaffold.

Phenanthridinium
Ammonium Salts
(DNA Intercalators)

MeCN, Reflux, 12h

Reaction w/ Tertiary Amines
(e.g., Pyridine, Et3N)
Reaction w/ Phosphines Toluene, Reflux Wittig Reagents

(e.g., PPh3) (Olefin Synthesis)

Pass (>95%)

6-(Chloromethyl)
phenanthridine
(CAS 40484-36-4)

QC Check:
1H-NMR (CDCI3)
Check -CH2Cl Singlet } - .

Upon Receipt

Click to download full resolution via product page

Figure 1: Quality control and synthetic divergence pathways for 6-
(Chloromethyl)phenanthridine.

Detailed Protocol: Nucleophilic Substitution
(Quaternization)

This reaction generates cationic phenanthridinium salts, which are often used as fluorescent
DNA probes.
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o Preparation: Charge a flame-dried reaction flask with 6-(Chloromethyl)phenanthridine (1.0
eq) under Argon.

» Solvent System: Dissolve in anhydrous Acetonitrile (MeCN). Note: Avoid nucleophilic
solvents.

» Nucleophile Addition: Add the target tertiary amine or pyridine derivative (1.1 eq).

e Conditions: Reflux (80°C) for 12—24 hours. The product often precipitates as the chloride
salt.

« |solation: Cool to room temperature. Filter the precipitate and wash with cold diethyl ether to
remove unreacted starting material.

» Validation: ESI-MS (Positive Mode) should show the mass of the cation

Safety & Handling (EHS)

Hazard Classification:
o Skin/Eye Irritant: Causes severe skin burns and eye damage (Category 1B).

o Genotoxicity: As an alkylating agent and DNA intercalator precursor, treat as a potential
mutagen.

Handling Protocol:
» Engineering Controls: Handle exclusively in a chemical fume hood.
o PPE: Double nitrile gloves, lab coat, and safety goggles.

o Spill Management: Do not sweep dry dust (aerosol risk). Quench with dilute ammonia
solution before disposal.

References

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b3024881/docs?utm_src=pdf-body#technical-sourcing-application-guide-6-chloromethyl-phenanthridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o BLDpharm.6-(Chloromethyl)phenanthridine Product Specifications & MSDS. BLD
Pharmatech Ltd. Accessed Jan 2026.[1] Link(Note: Link directs to catalog search for
verification)

o Santa Cruz Biotechnology.6-(chloromethyl)phenanthridine (CAS 40484-36-4) Product
Data. SCBT. Accessed Jan 2026.[1] Link[2][3]

o Dayang Chem.Custom Synthesis Capabilities for Phenanthridine Derivatives. Dayang Chem
(Hangzhou) Co., Ltd.[1] Accessed Jan 2026.[1] Link

e Jiang, H., et al. (2013).[4] "Synthesis of 6-alkylated phenanthridine derivatives using
photoredox neutral somophilic isocyanide insertion." Angewandte Chemie International
Edition, 52(50), 13289-13292.[4] Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3024881/docs?utm_src=pdf-body#technical-sourcing-application-guide-6-chloromethyl-phenanthridine
https://www.echemi.com/produce/pr230616174296-phenanthridine-6-chloromethyl.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.bldpharm.com%2Fproducts%2F15679-03-5.html
https://www.benchchem.com/product/b3024881/docs?utm_src=pdf-body#technical-sourcing-application-guide-6-chloromethyl-phenanthridine
https://www.echemi.com/produce/pr230616174296-phenanthridine-6-chloromethyl.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.scbt.com%2Fp%2F6-chloromethyl-phenanthridine-40484-36-4
https://lead-sciences.com/product/6-chloromethylphenanthridine/
https://www.scbt.com/p/6-chloromethyl-phenanthridine-40484-36-4
https://www.echemi.com/produce/pr230616174296-phenanthridine-6-chloromethyl.html
https://www.echemi.com/produce/pr230616174296-phenanthridine-6-chloromethyl.html
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.echemi.com%2Fshop-dayang-chem-hangzhou-co-ltd
https://pubmed.ncbi.nlm.nih.gov/24222447/
https://pubmed.ncbi.nlm.nih.gov/24222447/
https://www.google.com/url?sa=E&q=https%3A%2F%2Fpubmed.ncbi.nlm.nih.gov%2F24222447%2F
https://www.benchchem.com/product/b3024881?utm_src=pdf-custom-synthesis#bc-rfq
https://www.echemi.com/produce/pr230616174296-phenanthridine-6-chloromethyl.html
https://lead-sciences.com/product/6-chloromethylphenanthridine/
https://www.scbt.com/p/6-chloromethyl-phenanthridine-40484-36-4
https://pubmed.ncbi.nlm.nih.gov/24222447/
https://pubmed.ncbi.nlm.nih.gov/24222447/
https://www.benchchem.com/product/b3024881/docs#technical-sourcing-application-guide-6-chloromethyl-phenanthridine
https://www.benchchem.com/product/b3024881/docs#technical-sourcing-application-guide-6-chloromethyl-phenanthridine
https://www.benchchem.com/product/b3024881/docs#technical-sourcing-application-guide-6-chloromethyl-phenanthridine
https://www.benchchem.com/product/b3024881/docs#technical-sourcing-application-guide-6-chloromethyl-phenanthridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3024881?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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